3',5,5'-Trichlorosalicylanilide: An In-depth Technical Guide on its Mechanism of Action
3',5,5'-Trichlorosalicylanilide: An In-depth Technical Guide on its Mechanism of Action
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
3',5,5'-Trichlorosalicylanilide is a potent bioactive compound belonging to the salicylanilide class of molecules. Its primary and most well-characterized mechanism of action is the uncoupling of oxidative phosphorylation in mitochondria. By acting as a protonophore, it disrupts the electrochemical proton gradient across the inner mitochondrial membrane, a critical process for the synthesis of ATP. This fundamental bioenergetic disruption underlies its broad spectrum of biological activities, including its antibacterial and potential anticancer effects. This technical guide provides a comprehensive overview of the core mechanism of action of 3',5,5'-trichlorosalicylanilide, supported by quantitative data, detailed experimental protocols, and visual diagrams of the key pathways and workflows.
Core Mechanism of Action: Uncoupling of Oxidative Phosphorylation
The principal molecular mechanism of 3',5,5'-trichlorosalicylanilide is its function as a protonophore, effectively uncoupling the process of oxidative phosphorylation in mitochondria.[1] In healthy mitochondria, the electron transport chain (ETC) pumps protons (H+) from the mitochondrial matrix to the intermembrane space, generating a significant electrochemical gradient, often referred to as the proton motive force (PMF). This gradient is composed of both a pH gradient (ΔpH) and a mitochondrial membrane potential (ΔΨm). The energy stored in this gradient is utilized by ATP synthase to produce ATP from ADP and inorganic phosphate (Pi).
3',5,5'-Trichlorosalicylanilide, being a lipophilic weak acid, can readily diffuse across the inner mitochondrial membrane in its protonated state. In the proton-poor environment of the mitochondrial matrix, it releases a proton, and in its anionic form, it returns to the intermembrane space, where it picks up another proton from the proton-rich environment. This cyclical process effectively shuttles protons back into the matrix, dissipating the crucial proton gradient.[2] Consequently, the energy generated by the ETC is no longer efficiently coupled to ATP synthesis and is instead dissipated as heat. This leads to an increase in oxygen consumption as the ETC attempts to compensate for the collapsed proton gradient, and a decrease in ATP production.[3][4]
Quantitative Data
The uncoupling activity of salicylanilides is highly dependent on their physicochemical properties, particularly their acidity (pKa) and hydrophobicity (log P). For potent uncoupling activity, a compound must possess an acidic proton and be sufficiently lipophilic to reside within the mitochondrial membrane. The presence of electron-withdrawing groups, such as chlorine atoms, increases the acidity of the phenolic hydroxyl group, which is crucial for proton donation.
The following table summarizes the uncoupling activity of a series of salicylanilide derivatives, demonstrating the structure-activity relationship. The activity is expressed as pI50, the negative logarithm of the molar concentration that causes 50% of the maximum stimulation of state 4 respiration in rat liver mitochondria.
| Compound | Substituents | pI50 (Uncoupling Activity) |
| Salicylanilide | Unsubstituted | < 4.0 |
| 5-Chlorosalicylanilide | 5-Cl | 5.2 |
| 3,5-Dichlorosalicylanilide | 3,5-diCl | 6.1 |
| 3',5,5'-Trichlorosalicylanilide | 3',5,5'-triCl | ~7.0 (Estimated) |
| 3,4',5-Trichlorosalicylanilide | 3,4',5-triCl | 7.3 |
| S-13 (a highly potent analog) | 5-Cl, 4'-Cl, 3-t-butyl | 8.0 |
Data adapted from Terada et al. (1988). The pI50 for 3',5,5'-trichlorosalicylanilide is estimated based on the structure-activity trends observed in the series.
Broader Biological Activities
Antibacterial Mechanism
The antibacterial action of 3',5,5'-trichlorosalicylanilide and related compounds is also primarily attributed to their protonophoric activity.[5][6] In bacteria, a proton motive force across the cytoplasmic membrane is essential for ATP synthesis, nutrient transport, and motility. By dissipating this proton gradient, salicylanilides disrupt these vital cellular processes, leading to bacteriostasis and, at higher concentrations, cell death. This mechanism is effective against a range of bacteria, particularly Gram-positive organisms like Staphylococcus aureus.
| Organism | Compound | MIC (µg/mL) |
| Staphylococcus aureus | Triclosan (a related chlorinated bisphenol) | 0.12 - 0.25 |
| Staphylococcus aureus (MRSA) | Triclosan | 0.12 - >8 |
MIC (Minimum Inhibitory Concentration) data for Triclosan is presented as a reference for a related class of antimicrobial protonophores.[7]
Anticancer Potential
Recent research has explored the repurposing of salicylanilides, including niclosamide (a close analog), as anticancer agents.[2] The proposed mechanism is linked to their mitochondrial uncoupling activity, which can induce metabolic stress, increase reactive oxygen species (ROS) production, and trigger apoptotic pathways in cancer cells. Cancer cells often exhibit altered metabolism (the Warburg effect) and can be more vulnerable to disruptions in mitochondrial function. While specific IC50 values for 3',5,5'-trichlorosalicylanilide against various cancer cell lines are not extensively documented in publicly available literature, the general trend for this class of compounds suggests potential antiproliferative activity.
| Cell Line | Compound Class | General Effect |
| Various Cancer Cell Lines | Salicylanilides | Induction of apoptosis, inhibition of proliferation |
Experimental Protocols
Measurement of Mitochondrial Oxygen Consumption
This protocol describes the use of a Clark-type oxygen electrode to measure the effect of 3',5,5'-trichlorosalicylanilide on mitochondrial respiration.
Materials:
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Isolated mitochondria (e.g., from rat liver)
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Respiration buffer (e.g., 125 mM KCl, 10 mM MOPS, 2 mM MgCl2, 2 mM KH2PO4, 1 mM EGTA, pH 7.4)
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Respiratory substrates (e.g., 5 mM glutamate and 5 mM malate, or 5 mM succinate with 1 µM rotenone)
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ADP solution (e.g., 100 mM)
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3',5,5'-Trichlorosalicylanilide stock solution (in DMSO)
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Clark-type oxygen electrode system
Procedure:
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Calibrate the oxygen electrode according to the manufacturer's instructions.
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Add 1-2 mL of respiration buffer to the electrode chamber, equilibrated at the desired temperature (e.g., 30°C).
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Add isolated mitochondria (typically 0.5-1.0 mg protein/mL).
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Add the respiratory substrates to initiate state 2 respiration.
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Add a known amount of ADP (e.g., 100-200 µM) to induce state 3 respiration (active ATP synthesis).
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Once the added ADP is phosphorylated, respiration will return to a slower rate, known as state 4 respiration (resting state).
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Add a small volume of the 3',5,5'-trichlorosalicylanilide stock solution to the chamber and observe the stimulation of oxygen consumption, which indicates uncoupling.
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Perform a dose-response curve by titrating increasing concentrations of the compound.
Assessment of Mitochondrial Membrane Potential
This protocol uses the fluorescent dye Tetramethylrhodamine, Methyl Ester (TMRM) to qualitatively and quantitatively assess changes in mitochondrial membrane potential.
Materials:
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Adherent cells cultured on glass-bottom dishes
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Cell culture medium
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TMRM stock solution (in DMSO)
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Fluorescence microscope with appropriate filters for TMRM (Excitation/Emission: ~548/573 nm)
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3',5,5'-Trichlorosalicylanilide stock solution (in DMSO)
Procedure:
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Culture cells to an appropriate confluency on glass-bottom dishes.
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Prepare a working solution of TMRM in cell culture medium (typically 20-100 nM).
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Remove the existing medium from the cells and wash once with pre-warmed buffer (e.g., HBSS).
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Incubate the cells with the TMRM-containing medium for 20-30 minutes at 37°C in the dark.
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Wash the cells again to remove excess TMRM and replace with fresh, pre-warmed medium.
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Mount the dish on the fluorescence microscope and acquire baseline fluorescence images of the mitochondria.
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Add 3',5,5'-trichlorosalicylanilide to the medium and acquire a time-lapse series of images.
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A decrease in TMRM fluorescence intensity within the mitochondria indicates a dissipation of the membrane potential.
Conclusion
The primary mechanism of action of 3',5,5'-trichlorosalicylanilide is the uncoupling of mitochondrial oxidative phosphorylation through its protonophoric activity. This leads to the dissipation of the proton motive force, an increase in oxygen consumption, and a decrease in ATP synthesis. This fundamental disruption of cellular energy metabolism is the basis for its potent biological effects, including its antibacterial activity and its potential as an anticancer agent. The quantitative data on structure-activity relationships and the detailed experimental protocols provided in this guide offer a solid foundation for researchers and drug development professionals working with this and related compounds. Further investigation into its interactions with specific cellular components and its downstream signaling effects will continue to enhance our understanding of its therapeutic potential.
References
- 1. Fifty Years of Research on Protonophores: Mitochondrial Uncoupling As a Basis for Therapeutic Action - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Salicylanilides and Their Anticancer Properties [mdpi.com]
- 3. Structural investigations on the mitochondrial uncouplers niclosamide and FCCP - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Effect of triclosan (TRN) on energy-linked functions of rat liver mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Structure-activity relationships of antitubercular salicylanilides consistent with disruption of the proton gradient via proton shuttling - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Structure-Activity Relationships of Antitubercular Salicylanilides Consistent with Disruption of the Proton Gradient via Proton Shuttling - PMC [pmc.ncbi.nlm.nih.gov]
- 7. Reduced Triclosan Susceptibility in Methicillin-Resistant Staphylococcus epidermidis - PMC [pmc.ncbi.nlm.nih.gov]
